Cas no 1807215-59-3 (Methyl 5-bromomethyl-4-cyano-2-mercaptophenylacetate)

• Product Name: Methyl 5-bromomethyl-4-cyano-2-mercaptophenylacetate
• CAS No: 1807215-59-3
• MF: C₁₁H₁₀BrNO₂S
• MW: 300.171600818634
• CID: 4961304
• Update Time: 2025-10-18

Methyl 5-bromomethyl-4-cyano-2-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromomethyl-4-cyano-2-mercaptophenylacetate

• Inchi： 1S/C11H10BrNO2S/c1-15-11(14)4-7-2-8(5-12)9(6-13)3-10(7)16/h2-3,16H,4-5H2,1H3
• InChI Key： XNUWEMXFKIPQHZ-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)C=C(C(=C1)CC(=O)OC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.1
• Topological Polar Surface Area: 51.1

Additional information on Methyl 5-bromomethyl-4-cyano-2-mercaptophenylacetate

Methyl 5-bromomethyl-4-cyano-2-mercaptophenylacetate (CAS No. 1807215-59-3)

Methyl 5-bromomethyl-4-cyano-2-mercaptophenylacetate is a complex organic compound with the CAS registry number 1807215-59-3. This compound is characterized by its unique chemical structure, which includes a methyl group attached to an acetate ester, a bromomethyl substituent, a cyano group, and a mercapto group on a phenyl ring. The combination of these functional groups makes this compound highly versatile and valuable in various chemical and pharmaceutical applications.

The molecular formula of Methyl 5-bromomethyl-4-cyano-2-mercaptophenylacetate is C₁₀H₉BrNOS, and its molecular weight is approximately 266.19 g/mol. The compound exists as a solid at room temperature and has a melting point of around 120°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various synthetic procedures.

Recent studies have highlighted the potential of Methyl 5-bromomethyl-4-cyano-2-mercaptophenylacetate in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and anticancer properties. The presence of the cyano group and the mercapto group in its structure allows for easy modification and functionalization, enabling the creation of derivatives with enhanced biological activity.

In terms of synthesis, Methyl 5-bromomethyl-4-cyano-2-mercaptophenylacetate can be prepared through a multi-step process involving nucleophilic substitution, oxidation, and esterification reactions. The key intermediates include bromobenzene derivatives and cyano-containing aromatic compounds. The optimization of reaction conditions, such as temperature and solvent choice, has been extensively studied to improve yield and purity.

The compound's applications extend beyond pharmaceuticals. It has been utilized in the development of advanced materials, including polymers and coatings, where its functional groups contribute to improved mechanical and thermal properties. Additionally, Methyl 5-bromomethyl-4-cyano-2-mercaptophenylacetate has shown promise in catalytic processes, particularly in asymmetric catalysis, due to its ability to coordinate with metal catalysts.

From an environmental perspective, the synthesis and use of Methyl 5-bromomethyl-4-cyano-2-mercaptophenylacetate have been evaluated for their eco-friendliness. Researchers have developed greener synthetic routes that minimize waste generation and reduce the use of hazardous reagents. These advancements align with the growing demand for sustainable chemical practices in the industry.

In conclusion, Methyl 5-bromomethyl-4-cyano-2-merscapto phenyl acetate (CAS No. 1807215-59) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique chemical structure, coupled with recent research advancements, positions it as a valuable tool in modern chemistry.